Cas no 2228349-09-3 (5-4-(trifluoromethyl)pyridin-3-yl-1,2-oxazol-4-amine)

• Product Name: 5-4-(trifluoromethyl)pyridin-3-yl-1,2-oxazol-4-amine
• CAS No: 2228349-09-3
• MF: C₉H₆F₃N₃O
• MW: 229.158651828766
• CID: 5974437
• PubChem ID: 165666292
• Update Time: 2025-06-14

5-4-(trifluoromethyl)pyridin-3-yl-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-4-(trifluoromethyl)pyridin-3-yl-1,2-oxazol-4-amine
• 5-[4-(trifluoromethyl)pyridin-3-yl]-1,2-oxazol-4-amine
• 2228349-09-3
• EN300-1943910

• Inchi： 1S/C9H6F3N3O/c10-9(11,12)6-1-2-14-3-5(6)8-7(13)4-15-16-8/h1-4H,13H2
• InChI Key： ANUBGAMKUBJQMY-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C1=C(C=NO1)N)(F)F

Computed Properties

• Exact Mass: 229.04629631g/mol
• Monoisotopic Mass: 229.04629631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-4-(trifluoromethyl)pyridin-3-yl-1,2-oxazol-4-amine

Comprehensive Overview of 5-4-(trifluoromethyl)pyridin-3-yl-1,2-oxazol-4-amine (CAS No. 2228349-09-3)

The compound 5-4-(trifluoromethyl)pyridin-3-yl-1,2-oxazol-4-amine (CAS No. 2228349-09-3) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethylpyridine and oxazole moieties, make it a promising candidate for various applications. This article delves into its chemical properties, potential uses, and relevance in contemporary scientific discussions, aligning with trending topics such as drug discovery, sustainable chemistry, and AI-driven molecular design.

Chemically, 5-4-(trifluoromethyl)pyridin-3-yl-1,2-oxazol-4-amine belongs to the class of pyridine-oxazole hybrids, which are known for their bioactivity and versatility. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, traits highly sought after in modern medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, given the rising demand for novel therapeutics amid increasing antibiotic resistance and chronic diseases.

In the context of green chemistry, this compound aligns with the push for environmentally friendly synthesis methods. Recent studies highlight the use of catalytic processes and solvent-free reactions to produce such molecules, reducing waste and energy consumption. This resonates with the growing emphasis on sustainable drug development, a topic frequently searched by professionals and academics alike.

The rise of computational chemistry and AI-powered drug design has further amplified interest in 5-4-(trifluoromethyl)pyridin-3-yl-1,2-oxazol-4-amine. Tools like molecular docking and quantum mechanical calculations are being employed to predict its interactions with biological targets, accelerating the hit-to-lead process. Such advancements address common search queries like "how AI is transforming drug discovery" and "computational approaches to heterocyclic compounds."

From an industrial perspective, the compound's scalability and patent landscape are critical considerations. Its synthesis routes, such as cyclization reactions or cross-coupling methodologies, are frequently optimized for large-scale production. This ties into broader discussions on intellectual property in pharma and cost-effective manufacturing, topics that dominate forums and search engines.

In summary, 5-4-(trifluoromethyl)pyridin-3-yl-1,2-oxazol-4-amine (CAS No. 2228349-09-3) represents a nexus of innovation in organic synthesis, therapeutic development, and sustainable practices. Its study not only addresses current scientific challenges but also aligns with global trends, making it a compelling subject for researchers and industry stakeholders.